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Compound of Interest

Compound Name: 1,10-Decanediol

Cat. No.: B1670011

Essential Safety and Handling Guide for 1,10-
Decanediol

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
1,10-Decanediol, ensuring the well-being of researchers and the integrity of experimental
protocols. The following procedures are designed to be clear, concise, and directly applicable
to a laboratory setting.

Personal Protective Equipment (PPE) Protocol

When handling 1,10-Decanediol, a comprehensive approach to personal safety is mandatory.
The following table outlines the required PPE, its purpose, and specific standards to adhere to.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1670011?utm_src=pdf-interest
https://www.benchchem.com/product/b1670011?utm_src=pdf-body
https://www.benchchem.com/product/b1670011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Recommended Standard/Specificat
PPE Category . . Purpose
Equipment ion
Tightly fitting safety EN 166 (EU) or To protect against
Eye and Face . .
) goggles or chemical NIOSH (US) dust particles and
Protection .
safety glasses. approved.[1][2][3] potential splashes.
Chemical-resistant . )
) ) o ) To prevent direct skin
Skin Protection gloves (e.g., nitrile Inspect prior to use.[2]
contact.
rubber).
Lab coat or other To protect street
suitable protective N/A clothes and skin from
clothing. contamination.
Use in a well-

ventilated area. A
respirator is not
typically required

under normal use ) )
NIOSH/MSHA or EN To prevent inhalation

Respiratory Protection  conditions with ]
149 approved. of dust particles.

adequate ventilation.
[4] If dust is generated
or ventilation is poor,
use a NIOSH/MSHA

approved respirator.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing risk and ensuring procedural
consistency.

A. Pre-Handling Preparations

e Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate
ventilation.

o PPE Inspection: Before use, inspect all PPE for signs of damage or wear.
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o Material Location: Locate the 1,10-Decanediol container and have a designated, clean

workspace ready.
o Spill Kit Access: Confirm that a spill kit appropriate for solid chemicals is readily accessible.
B. Handling 1,10-Decanediol
o Don PPE: Put on all required personal protective equipment as outlined in the table above.

o Container Handling: Open the container carefully in the ventilated workspace to avoid
generating dust.

» Dispensing: Weigh or measure the required amount of 1,10-Decanediol, minimizing the
creation of airborne dust.

o Container Sealing: Tightly close the container immediately after use.
e Work Area Cleanup: Clean the work surface thoroughly after handling.
C. Post-Handling Procedures

e Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
potential contaminants on the outer surface of the gloves.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
o PPE Storage: Store reusable PPE in a clean, designated area.

Disposal Plan

Proper disposal of 1,10-Decanediol and associated contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

e Unused or Waste 1,10-Decanediol:

o The material may be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.
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o Do not discharge into sewer systems.

o All disposal practices must be in accordance with local, state, and federal regulations.

o Contaminated PPE and Materials:
o Gloves and other disposables: Place in a sealed, labeled container for chemical waste.
o Contaminated clothing: Should be laundered separately from other clothing before reuse.

o Empty Containers: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, puncture the packaging to make it unusable for other
purposes before disposal.

Chemical and Physical Properties

The following table summarizes key quantitative data for 1,10-Decanediol.

Property Value

Appearance White solid/powder/crystal.
Melting Point 72 -75 °C.

Boiling Point 297 °C.

Flash Point 152 °C (closed cup).
Water Solubility 0.7 g/L.

Molecular Formula C10H2202.

Molecular Weight 174.28 g/mol .

Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling 1,10-
Decanediol, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 1,10-Decanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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